Cas no 852440-45-0 (methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}methyl)furan-2-carboxylate)

• Product name: methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}methyl)furan-2-carboxylate
• CAS No: 852440-45-0
• MF: C₁₈H₁₄N₄O₄
• MW: 350.32816362381
• CID: 6496900

methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}methyl)furan-2-carboxylate
• 2-Furancarboxylic acid, 5-[(1,4-dihydro-4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-5-yl)methyl]-, methyl ester

• Inchi： 1S/C18H14N4O4/c1-25-18(24)15-8-7-13(26-15)10-21-11-19-16-14(17(21)23)9-20-22(16)12-5-3-2-4-6-12/h2-9,11H,10H2,1H3
• InChI Key： PCVBNBICSTUXDS-UHFFFAOYSA-N
• SMILES： O1C(CN2C=NC3N(C4=CC=CC=C4)N=CC=3C2=O)=CC=C1C(OC)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 570.6±60.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}methyl)furan-2-carboxylate

Comprehensive Guide to Methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}methyl)furan-2-carboxylate (CAS No. 852440-45-0)

Methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}methyl)furan-2-carboxylate (CAS 852440-45-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This pyrazolo[3,4-d]pyrimidine derivative features a unique molecular architecture combining furan-2-carboxylate and phenyl moieties, making it valuable for drug discovery applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with studies suggesting possible applications in targeted therapies.

The compound's structural complexity presents interesting synthetic challenges that align with current trends in green chemistry and atom-economical synthesis. Recent publications have explored novel catalytic methods for constructing its pyrazolo-pyrimidine core, addressing the growing demand for sustainable synthetic approaches. Its molecular weight of 363.34 g/mol and balanced lipophilicity make it particularly suitable for medicinal chemistry optimization programs.

From a commercial perspective, 852440-45-0 has seen steady demand from research institutions and pharmaceutical companies investigating small molecule therapeutics. The global market for such specialized intermediates continues to expand, driven by increased R&D spending in precision medicine and personalized drug development. Analytical data shows the compound typically appears as an off-white to pale yellow crystalline powder with good stability under standard storage conditions.

Recent patent literature reveals growing interest in methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}methyl)furan-2-carboxylate derivatives as potential modulators of various biological pathways. Its structural features allow for multiple points of chemical modification, making it a versatile lead compound in drug discovery projects. Computational chemistry studies suggest favorable drug-like properties and potential for blood-brain barrier penetration in certain analogs.

The compound's furan-carboxylate component contributes to its unique electronic properties and potential for forming key molecular interactions. Researchers have reported successful applications in developing fluorescence probes and molecular sensors, leveraging its distinctive photophysical characteristics. These applications align well with current industry focus on theranostic agents that combine diagnostic and therapeutic functions.

Quality control of CAS 852440-45-0 typically involves HPLC analysis with UV detection, with purity specifications generally exceeding 97% for research-grade material. The compound demonstrates good solubility in common organic solvents like DMSO and DMF, but limited water solubility, which is characteristic of its chemical class. Stability studies indicate it remains intact under normal laboratory conditions for extended periods when protected from light and moisture.

From a regulatory standpoint, methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}methyl)furan-2-carboxylate is not currently classified as hazardous under major chemical safety regulations. However, standard laboratory precautions should be observed when handling, including the use of personal protective equipment. The compound's safety profile makes it attractive for academic and industrial research applications where regulatory compliance is a priority.

The synthesis of 852440-45-0 typically involves multi-step organic transformations, with recent methodological improvements focusing on cascade reactions and one-pot procedures to enhance efficiency. These advancements address the pharmaceutical industry's need for cost-effective production of complex heterocycles. The compound's chiral center (when present in certain derivatives) has also sparked interest in asymmetric synthesis methodologies.

Looking ahead, methyl 5-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}methyl)furan-2-carboxylate is poised to maintain its relevance in chemical research due to its structural versatility and proven utility in medicinal chemistry. As the field moves toward more fragment-based drug discovery approaches, such well-characterized building blocks will continue to play a crucial role in accelerating drug development timelines.